(2R)-2-amino-3-(propan-2-yloxy)propanoic acid

• Molecular Formula: C6H13NO3
• Molecular Weight: 147.17 g/mol
• IUPAC Name: (2R)-2-amino-3-propan-2-yloxypropanoic acid
• InChI: InChI=1S/C6H13NO3/c1-4(2)10-3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m1/s1
• InChI Key: RWPNRIDPFQODSJ-RXMQYKEDSA-N
• Isomeric SMILES: CC(C)OC[C@H](C(=O)O)N
• Canonical SMILES: CC(C)OCC(C(=O)O)N

Description

(2R)-2-amino-3-(propan-2-yloxy)propanoic acid is a non-proteinogenic amino acid characterized by a chiral center at the C2 position (R-configuration) and a propan-2-yloxy (isopropoxy) substituent at the C3 position. This ether-linked side chain distinguishes it from canonical amino acids, imparting unique physicochemical properties such as altered polarity, solubility, and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-amino-3-(propan-2-yloxy)propanoic acid can be achieved through several synthetic routes. One common method involves the reaction of (2R)-2-amino-3-hydroxypropanoic acid with isopropyl alcohol in the presence of an acid catalyst. The reaction conditions typically include heating the mixture to reflux and maintaining it for several hours to ensure complete conversion.

Industrial Production Methods

Industrial production of (2R)-2-amino-3-(propan-2-yloxy)propanoic acid may involve more efficient and scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and higher yields. Additionally, the use of automated systems can reduce the need for manual intervention and improve safety.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-amino-3-(propan-2-yloxy)propanoic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form a nitro group under strong oxidizing conditions.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The propan-2-yloxy group can be substituted with other alkoxy groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Lithium aluminum hydride and sodium borohydride are commonly used reducing agents.

Substitution: Nucleophilic substitution reactions often use alkoxides as nucleophiles in the presence of a suitable leaving group.

Major Products Formed

Oxidation: Formation of (2R)-2-nitro-3-(propan-2-yloxy)propanoic acid.

Reduction: Formation of (2R)-2-amino-3-(propan-2-yloxy)propanol.

Substitution: Formation of (2R)-2-amino-3-(alkoxy)propanoic acid derivatives.

Scientific Research Applications

(2R)-2-amino-3-(propan-2-yloxy)propanoic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential role in biochemical pathways and as a substrate for enzyme-catalyzed reactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of (2R)-2-amino-3-(propan-2-yloxy)propanoic acid involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the propan-2-yloxy group can enhance its lipophilicity, allowing it to interact with lipid membranes. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Key Observations :

• Polarity : The propan-2-yloxy group confers intermediate polarity compared to hydrophobic alkyl chains (e.g., D-Valine) or hydrophilic disulfides (e.g., Djenkolic acid). This may enhance membrane permeability relative to charged or highly polar analogs .
• Chemical Stability : The ether linkage is more stable under physiological conditions than disulfide bonds (e.g., L-Cystine), which are prone to redox reactions .

Enzyme Interactions

• Djenkolic Acid : The disulfide bridge participates in redox regulation and protein cross-linking, but its instability limits therapeutic use .
• (2R)-2-amino-3-(pyridin-3-yl)propanoic Acid: The pyridine nitrogen enables hydrogen bonding and charge interactions with enzymes, as seen in protease inhibitors .
• Target Compound : The ether group may act as a hydrogen bond acceptor, mimicking carbonyl or hydroxyl groups in enzyme substrates. This property is advantageous in designing protease-resistant peptidomimetics .

Solubility and Bioavailability

• D-Tyrosine: The phenolic hydroxyl group enhances water solubility (logP ~ -1.5) but limits blood-brain barrier penetration .
• Tritylamino Derivatives: Extreme hydrophobicity (logP > 5) reduces aqueous solubility, complicating formulation .
• Target Compound : Estimated logP ~ 0.5 (moderate hydrophobicity) balances solubility and membrane permeability, making it suitable for oral delivery .

Biological Activity

(2R)-2-amino-3-(propan-2-yloxy)propanoic acid, commonly referred to as a derivative of amino acids, has garnered attention in various biological and pharmaceutical studies due to its unique structural properties and potential therapeutic applications. This article explores the biological activity of this compound, focusing on its antimicrobial properties, effects on metabolic pathways, and implications for drug development.

The molecular formula of (2R)-2-amino-3-(propan-2-yloxy)propanoic acid is $C_5H_{11}NO_3$, with a molar mass of approximately 117.15 g/mol. The presence of the propan-2-yloxy group contributes to its solubility and interaction with biological systems.

2. Antimicrobial Activity

Recent studies have investigated the antimicrobial properties of related compounds, providing insights into the potential activity of (2R)-2-amino-3-(propan-2-yloxy)propanoic acid. For instance, derivatives with similar structures were tested against multidrug-resistant bacterial pathogens, yielding significant findings:

Compound	Target Pathogen	MIC (µg/mL)
3-((4-hydroxyphenyl)amino)propanoic acid	MRSA	1 - 8
3-((4-hydroxyphenyl)amino)propanoic acid	VRE	0.5 - 2
3-((4-hydroxyphenyl)amino)propanoic acid	Gram-negative pathogens	8 - 64
3-((4-hydroxyphenyl)amino)propanoic acid	Candida auris	8 - 64

These results indicate that modifications in the amino acid structure can significantly enhance antimicrobial efficacy against resistant strains .

The biological activity of (2R)-2-amino-3-(propan-2-yloxy)propanoic acid may involve several mechanisms:

Antimicrobial Mechanism:

• Cell Membrane Disruption: Similar compounds have shown the ability to disrupt bacterial cell membranes, leading to cell lysis.
• Inhibition of Protein Synthesis: Compounds may interfere with ribosomal function, impeding bacterial growth.

Metabolic Pathways:
Research indicates that certain derivatives can modulate cytochrome P450 enzymes, which are crucial in drug metabolism. For instance, some compounds exhibited significant inhibitory activity across multiple CYP isoforms, suggesting potential implications for drug interactions and pharmacokinetics .

4. Case Studies and Research Findings

A notable study examined the effects of various amino acid derivatives on antibiotic resistance patterns. The findings indicated that structural modifications could lead to enhanced activity against resistant strains:

• Study A: Evaluated a series of substituted propanoic acids against clinical isolates of MRSA and found that specific substitutions increased potency.
• Study B: Investigated the impact of these compounds on CYP450 enzymes, revealing that certain derivatives selectively inhibited CYP3A4, indicating their potential for drug-drug interactions.

5. Future Directions

The promising biological activity of (2R)-2-amino-3-(propan-2-yloxy)propanoic acid suggests several avenues for future research:

• Development of Novel Antimicrobials: Continued exploration of structural modifications may yield new compounds with enhanced efficacy against resistant bacteria.
• Pharmacological Studies: Further investigation into the metabolic pathways affected by this compound could provide insights into its safety profile and therapeutic potential.